Cas no 2227685-20-1 ((2R)-4,4-dimethylhexan-2-ol)

• Product Name: (2R)-4,4-dimethylhexan-2-ol
• CAS No: 2227685-20-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 5867262
• PubChem ID: 165734149
• Update Time: 2025-08-04

(2R)-4,4-dimethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4-dimethylhexan-2-ol
• EN300-1752943
• 2227685-20-1

• Inchi： 1S/C8H18O/c1-5-8(3,4)6-7(2)9/h7,9H,5-6H2,1-4H3/t7-/m1/s1
• InChI Key： CJGWLHDFPXIKQX-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC(C)(C)CC

Computed Properties

• Exact Mass: 130.135765193g/mol
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4,4-dimethylhexan-2-ol

Introduction to (2R)-4,4-dimethylhexan-2-ol (CAS No. 2227685-20-1)

(2R)-4,4-dimethylhexan-2-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227685-20-1, is a chiral alcohol with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, characterized by its specific stereochemistry and structural features, has garnered attention due to its utility in the development of fine chemicals and potential roles in drug discovery.

The molecular structure of (2R)-4,4-dimethylhexan-2-ol consists of a six-carbon chain with two methyl groups attached at the fourth carbon and a hydroxyl group at the second carbon, arranged in a specific (R) configuration. This stereochemical arrangement makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecular frameworks that are prevalent in medicinal chemistry.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced efficacy and reduced side effects in pharmaceutical applications. (2R)-4,4-dimethylhexan-2-ol serves as a crucial building block for synthesizing enantiomerically enriched drugs. Its chiral center allows for the creation of derivatives that can interact selectively with biological targets, improving therapeutic outcomes.

One of the most compelling aspects of (2R)-4,4-dimethylhexan-2-ol is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural motif to develop novel compounds with potential applications in treating various diseases. For instance, studies have explored its utility in creating ligands for G-protein coupled receptors (GPCRs), which are pivotal targets in drug development due to their involvement in numerous physiological processes.

The pharmaceutical industry has shown particular interest in chiral alcohols like (2R)-4,4-dimethylhexan-2-ol due to their ability to enhance drug bioavailability and reduce metabolic degradation. Recent advancements in asymmetric synthesis have enabled more efficient production methods for such compounds, making them more accessible for industrial applications. Techniques such as biocatalysis and flow chemistry have been employed to improve yield and purity, further solidifying their importance in synthetic chemistry.

Moreover, the versatility of (2R)-4,4-dimethylhexan-2-ol extends beyond pharmaceuticals. It has been utilized in the development of fragrances and flavoring agents, where its chiral properties contribute to unique sensory experiences. The compound's ability to act as a precursor for more complex molecules makes it a valuable asset in specialty chemical manufacturing.

In academic research, (2R)-4,4-dimethylhexan-2-ol has been studied for its potential role in catalytic processes. Its structural features allow it to participate in various organic reactions, including reductions and oxidations, which are fundamental to many synthetic pathways. Researchers have investigated its use as a ligand or co-catalyst to enhance reaction efficiency and selectivity.

The environmental impact of synthesizing and using chiral compounds like (2R)-4,4-dimethylhexan-2-ol is also a topic of interest. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the production of such valuable compounds is both efficient and environmentally responsible.

Future research directions for (2R)-4,4-dimethylhexan-2-ol include exploring its applications in material science and nanotechnology. Its unique structural properties could make it useful in designing novel materials with specific functionalities. Additionally, its role as a building block for complex organic molecules suggests potential applications in polymer chemistry and coatings.

In conclusion, (2R)-4,4-dimethylhexan-2-ol (CAS No. 2227685-20-1) is a multifaceted compound with significant implications across multiple industries. Its chiral nature and structural versatility make it indispensable in pharmaceutical synthesis, while its broader applications extend to fragrances, catalysis, and material science. As research continues to uncover new uses for this compound, its importance is likely to grow further.